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Compound of Interest

Compound Name: RIP2 kinase inhibitor 1

CAS No.: 1423186-80-4

Cat. No.: B15581532

Get Quote

This technical guide provides a comprehensive overview of the structure, function, and

experimental evaluation of RIP2 Kinase Inhibitor 1, a potent modulator of the receptor-

interacting protein kinase 2 (RIPK2). This document is intended for researchers, scientists, and

drug development professionals engaged in the study of inflammatory diseases and kinase

inhibitor development.

Core Structure and Properties
RIP2 Kinase Inhibitor 1 is chemically identified as 3-(Benzoylamino)-4-methyl-N-[3-(1-methyl-

1H-imidazol-2-yl)phenyl]benzamide[1]. Its molecular formula is C25H22N4O2, and it has a

molecular weight of 410.48 g/mol [1].

Chemical Structure:

While a definitive 2D structure image for this specific inhibitor is not widely available in public

databases, its chemical name describes a complex molecule featuring a central N-

phenylbenzamide core with benzoylamino, methyl, and methyl-imidazolylphenyl substitutions.
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Mechanism of Action and Biological Activity
RIP2 Kinase Inhibitor 1 is a potent inhibitor of the RIPK2 kinase, a key signaling node in the

innate immune system. RIPK2 is a serine/threonine/tyrosine kinase that is essential for the

signaling pathways initiated by the intracellular pattern recognition receptors NOD1 and

NOD2[2][3]. Upon activation by bacterial peptidoglycans, NOD1 and NOD2 recruit RIPK2,

leading to its autophosphorylation and subsequent activation of downstream signaling

cascades, most notably the NF-κB and MAPK pathways[2][3][4]. This signaling cascade results

in the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-8[4].

By inhibiting the kinase activity of RIPK2, RIP2 Kinase Inhibitor 1 blocks these downstream

signaling events. This has been demonstrated by its ability to inhibit NF-κB activity[1]. The

functional consequences of this inhibition include a significant decrease in cancer cell

proliferation by up to 70% and the attenuation of intestinal and lung inflammation in rodent

models, where it has shown low toxicity[1].

Quantitative Data Summary
The following tables summarize the available quantitative data for RIP2 Kinase Inhibitor 1 and

the well-characterized, publicly documented RIPK2 inhibitor, GSK583, for comparative

purposes.

Table 1: In Vitro Potency and Selectivity
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Compound Target Assay Type IC50
Binding
Affinity (Kd)

Kinase
Selectivity

RIP2 Kinase

Inhibitor 1
RIPK2 Not Specified 5-10 nM[1] Not Available Not Available

GSK583
Human

RIPK2

Kinase

Activity
5 nM[5] Not Available

Highly

selective over

a panel of

300 kinases

at 1 µM[5]

Rat RIPK2
Kinase

Activity
2 nM[5] Not Available

Human

Whole Blood

(TNF-α)

Cell-based 237 nM[5] Not Available

Rat Whole

Blood (TNF-

α)

Cell-based 133 nM[5] Not Available

Table 2: Pharmacokinetic Parameters (Rodent Models)

Compoun
d

Species
Dosing
Route

Bioavaila
bility

Half-life
(t1/2)

Clearanc
e

Volume of
Distributi
on

RIP2

Kinase

Inhibitor 1

Rodent
Not

Specified

Not

Available

Not

Available

Not

Available

Not

Available

GSK583 Rat Oral
Moderate[6

]

Not

Available
Low[6]

Moderate[6

]

Mouse Oral
Moderate[6

]

Not

Available
Low[6]

Moderate[6

]
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Signaling Pathways and Experimental Workflows
RIPK2 Signaling Pathway
The following diagram illustrates the central role of RIPK2 in NOD1/2 signaling and its

subsequent activation of pro-inflammatory pathways.
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In Vitro Evaluation

In Vivo Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

